molecular formula ¹³C₅H₁₀O₅ B1161237 D-Lyxose-UL-13C5

D-Lyxose-UL-13C5

Cat. No.: B1161237
M. Wt: 155.09
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

D-Lyxose-UL-13C5 is a uniformly carbon-13 (¹³C)-labeled pentose monosaccharide, structurally characterized as the C-2 epimer of D-xylose . Its molecular formula is C₅H₁₀O₅, with all five carbon atoms replaced by the stable isotope ¹³C, resulting in a molecular weight of approximately 157.10 g/mol . This compound is synthesized for advanced research applications, particularly in nuclear magnetic resonance (NMR) spectroscopy and metabolic tracing studies, where full isotopic labeling enhances signal resolution and tracking accuracy in complex biochemical pathways .

This compound is commercially available through suppliers like TRC (Toronto Research Chemicals), with CAS number referenced in product catalogs . Its applications span structural biology, drug discovery (e.g., aldose reductase inhibition studies), and isotopic dilution mass spectrometry (IDMS) .

Properties

Molecular Formula

 ¹³C₅H₁₀O₅

Molecular Weight

 155.09

Origin of Product

 United States

Comparison with Similar Compounds

Key Compounds:

  • D-Lyxose-UL-13C5 : Uniform ¹³C labeling (all 5 carbons).
  • D-Xylose-UL-13C5 : Uniform ¹³C labeling; C-2 epimer of D-lyxose .
  • D-Lyxose-5-13C : Single ¹³C label at position 5 .
  • D-Glucose-UL-13C6 : Uniform ¹³C-labeled hexose; precursor for synthesizing pentose analogs .

Table 1: Comparative Analysis of ¹³C-Labeled Sugars

Compound CAS Number Isotopic Labeling ¹³C Purity (%) Chemical Purity (%) Key Applications
This compound TRC L501007 UL-¹³C5 ≥99 ≥99 NMR, metabolic tracing, drug binding
D-Xylose-UL-13C5 478506-58-0 UL-¹³C5 98–99.1 99.9 ¹³C breath tests, enzymatic studies
D-Lyxose-5-13C 139657-61-7 Position 5 99 N/A Molecular modeling, aldose reductase studies
D-Glucose-UL-13C6 110187-42-3 UL-¹³C6 ≥99 99 Precursor for labeled pentoses

Research Findings and Challenges

  • Isotopic Purity Variability : D-Xylose-UL-13C5 shows slight discrepancies in ¹³C purity (98% vs. 99.1%) across sources, highlighting batch-specific variability .
  • Synthetic Complexity : Epimerization steps for D-lyxose derivatives may introduce yield challenges compared to D-xylose, which benefits from optimized glucose-based routes .
  • Application-Specific Demand : this compound is niche compared to D-xylose analogs but critical for specialized studies requiring epimeric specificity .

Featured Recommendations

Most viewed
Most popular with customers

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

Quick Inquiry

Name *

Email *

Phone

Country

Product Name

Quantity *

Message